Cas no 1354358-02-3 ((2S,5R)-1,5-dimethylpyrrolidine-2-carboxylic acid)

• Product Name: (2S,5R)-1,5-dimethylpyrrolidine-2-carboxylic acid
• CAS No: 1354358-02-3
• MF: C₇H₁₃NO₂
• MW: 143.18
• CID: 5142920
• Update Time: 2025-10-17

(2S,5R)-1,5-dimethylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,5R)-1,5-dimethylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C7H13NO2/c1-5-3-4-6(7(9)10)8(5)2/h5-6H,3-4H2,1-2H3,(H,9,10)/t5-,6+/m1/s1
• InChI Key： ZCTCGHJSSSKJHU-RITPCOANSA-N
• SMILES： N1(C)[C@H](C)CC[C@H]1C(=O)O

Additional information on (2S,5R)-1,5-dimethylpyrrolidine-2-carboxylic acid

Comprehensive Overview of (2S,5R)-1,5-dimethylpyrrolidine-2-carboxylic acid (CAS No. 1354358-02-3)

(2S,5R)-1,5-dimethylpyrrolidine-2-carboxylic acid is a chiral pyrrolidine derivative with significant applications in pharmaceutical and chemical research. This compound, identified by its CAS No. 1354358-02-3, is a stereospecific molecule that has garnered attention due to its potential in drug development and asymmetric synthesis. The 1,5-dimethylpyrrolidine-2-carboxylic acid scaffold is particularly noteworthy for its role in modulating biological activity and enhancing the pharmacokinetic properties of therapeutic agents.

In recent years, the demand for chiral building blocks like (2S,5R)-1,5-dimethylpyrrolidine-2-carboxylic acid has surged, driven by the growing emphasis on precision medicine and targeted therapies. Researchers are increasingly exploring its utility in the synthesis of peptide mimetics and small molecule inhibitors, which are pivotal in treating diseases such as cancer and neurodegenerative disorders. The compound's stereochemical purity and functional group compatibility make it a versatile intermediate in organic chemistry.

The pharmaceutical industry has shown keen interest in CAS No. 1354358-02-3 due to its potential as a proline analog. Proline derivatives are known for their ability to influence protein folding and stability, making them valuable in the design of enzyme inhibitors and receptor modulators. This compound's unique (2S,5R) configuration further enhances its selectivity and efficacy, addressing the need for highly specific bioactive molecules.

From a synthetic perspective, (2S,5R)-1,5-dimethylpyrrolidine-2-carboxylic acid is often employed in asymmetric catalysis and stereoselective transformations. Its rigid pyrrolidine ring structure provides a stable framework for constructing complex molecular architectures. Recent advancements in green chemistry have also highlighted its role in sustainable synthesis, aligning with global trends toward environmentally friendly manufacturing processes.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely used to characterize CAS No. 1354358-02-3, ensuring its purity and consistency for research applications. The compound's solubility and stability profiles are well-documented, facilitating its integration into various experimental protocols. These properties are critical for researchers focusing on structure-activity relationship (SAR) studies and lead optimization in drug discovery.

In the context of AI-driven drug discovery, (2S,5R)-1,5-dimethylpyrrolidine-2-carboxylic acid has emerged as a promising candidate for virtual screening and molecular docking studies. Computational models often leverage its three-dimensional structure to predict interactions with biological targets, accelerating the identification of novel therapeutics. This aligns with the increasing reliance on machine learning and big data analytics in modern pharmaceutical research.

The compound's relevance extends to bioconjugation and prodrug design, where its carboxylic acid functionality enables facile derivatization. This adaptability is crucial for developing targeted drug delivery systems and biocompatible materials, addressing unmet needs in personalized medicine. As the scientific community continues to explore its potential, CAS No. 1354358-02-3 remains a focal point for innovation in medicinal chemistry.

In summary, (2S,5R)-1,5-dimethylpyrrolidine-2-carboxylic acid represents a multifaceted tool for researchers and industry professionals. Its chirality, synthetic versatility, and biological relevance underscore its importance in advancing both fundamental science and applied technologies. As the demand for high-value intermediates grows, this compound is poised to play a pivotal role in shaping the future of drug development and chemical synthesis.